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Compound of Interest

Compound Name: N-Dodecylmethacrylamide

CAS No.: 1191-39-5

Cat. No.: B073739

Get Quote

Physicochemical Identity
N-Dodecylmethacrylamide is a hydrophobic monomer used primarily to introduce stable

hydrophobic domains into water-soluble polymer backbones. Unlike its acrylate counterparts,

the methacrylamide linkage offers superior hydrolytic stability, making it critical for long-

circulating drug delivery vehicles.
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Property Data

Chemical Name N-Dodecylmethacrylamide

Synonyms
N-Laurylmethacrylamide; N-Dodecyl-2-methyl-2-

propenamide

CAS Registry Number 1191-39-5

Molecular Weight 253.43 g/mol

Molecular Formula C₁₆H₃₁NO

Physical State White crystalline solid

Melting Point 37.0 – 41.0 °C

Boiling Point ~145 °C (at 0.8 mmHg)

Solubility
Soluble in THF, Chloroform, Ethanol; Insoluble

in Water

Synthesis & Purification Protocol
Note: This protocol utilizes a Schotten-Baumann condensation. Strict moisture control is

required to prevent hydrolysis of the acid chloride.

Reagents:
Precursor A: Methacryloyl chloride (MAC), freshly distilled.

Precursor B: Dodecylamine (Laurylamine), recrystallized.

Base: Triethylamine (TEA) or Pyridine (Acid scavenger).

Solvent: Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM).

Inhibitor: Hydroquinone monomethyl ether (MEHQ) (trace).

Step-by-Step Methodology:
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Setup: Equip a 3-neck round-bottom flask with a magnetic stirrer, a dropping funnel, and a

nitrogen inlet. Purge with N₂ for 15 minutes.

Solubilization: Dissolve Dodecylamine (1.0 eq) and TEA (1.1 eq) in anhydrous THF. Cool the

reaction vessel to 0°C using an ice/salt bath.

Expert Insight: Cooling is non-negotiable. The exotherm from the acid chloride addition

can trigger premature polymerization or side reactions if uncontrolled.

Addition: Dissolve Methacryloyl chloride (1.05 eq) in a small volume of THF. Add dropwise to

the amine solution over 60 minutes, maintaining temperature < 5°C.

Reaction: Once addition is complete, allow the mixture to warm to room temperature (25°C)

and stir for 12–24 hours. A white precipitate (Triethylamine Hydrochloride salt) will form.

Work-up:

Filter off the TEA·HCl salt.

Concentrate the filtrate under reduced pressure (Rotavap) to obtain the crude solid.

Purification (Critical):

Dissolve the crude solid in minimal warm ethanol or ethyl acetate.

Recrystallize at 4°C or -20°C.

Validation: Purity should be confirmed via ¹H-NMR (absence of amine peaks at δ 2.6 ppm

and acid chloride impurities).

Synthesis Pathway Diagram
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Caption: Schotten-Baumann synthesis route for N-Dodecylmethacrylamide via acyl

substitution.

Polymerization & Self-Assembly Behavior
DodMAm is rarely used as a homopolymer due to extreme hydrophobicity. Its primary utility lies

in random copolymerization with hydrophilic monomers (e.g., AMPS, Acrylamide, Acrylic Acid)

to create amphiphilic polyelectrolytes.

The "Unimer" Micelle Phenomenon
A critical distinction in DodMAm copolymers is the formation of Unimolecular Micelles.[1][2][3]

Low Hydrophobe Content (<10 mol%): Polymers exist as random coils; hydrophobic groups

associate intermolecularly, causing viscosity increases (associative thickeners).

High Hydrophobe Content (30–50 mol%): The high density of dodecyl chains forces the

single polymer chain to collapse upon itself to minimize water contact. This forms a single-

chain nanoparticle (SCNP) or "unimer micelle."

Expert Insight: This transition is heavily dependent on the synthesis solvent. Polymerizing in

isotropic solutions (e.g., DMF) yields random distribution. Polymerizing in micellar solutions

(Micellar Polymerization) yields "blocky" hydrophobic domains.
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Self-Assembly Logic Diagram
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Caption: Divergent assembly pathways of DodMAm copolymers based on molar composition.

Applications in Drug Development
The DodMAm moiety serves as the "anchor" in drug delivery systems.

Solubilization of Hydrophobic APIs: The dodecyl core of the unimer micelle provides a non-

polar microenvironment capable of solubilizing poorly water-soluble drugs (e.g., Paclitaxel,

Curcumin) within a water-soluble polymer shell.

pH-Responsive Release: When copolymerized with pH-sensitive monomers (e.g.,

Methacrylic Acid), the micelle can expand or disassemble in the acidic tumor

microenvironment, releasing the payload.

Membrane Interaction: The C12 alkyl tail facilitates interaction with lipid bilayers, enhancing

cellular uptake of the nanocarrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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